(4-Chloro-3-formyl-benzyl)-methyl-carbamic acid tert-butyl ester

• Molecular Formula: C14H18ClNO3
• Molecular Weight: 283.75 g/mol
• IUPAC Name: tert-butyl N-[(4-chloro-3-formylphenyl)methyl]-N-methylcarbamate
• InChI: InChI=1S/C14H18ClNO3/c1-14(2,3)19-13(18)16(4)8-10-5-6-12(15)11(7-10)9-17/h5-7,9H,8H2,1-4H3
• InChI Key: MJXLJMACCYLWED-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N(C)CC1=CC(=C(C=C1)Cl)C=O

Description

(4-Chloro-3-formyl-benzyl)-methyl-carbamic acid tert-butyl ester is a useful research compound. Its molecular formula is C14H18ClNO3 and its molecular weight is 283.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

MnO2 (372 mg, 3.85 mmol) was added to a sol. of (4-chloro-3-hydroxymethyl-benzyl)-methyl-carbamic acid tert-butyl ester (110 mg, 0.385 mmol) in CH3CN (7.70 mL). The mixture was stirred at rt for 4.5 h, and MnO2 (186 mg, 1.93 mmol) was added again. The mixture was stirred for 1 h, and the mixture was filtered over Celite. The precipitate was washed with CH3CN and CH2Cl2. The filtrate was evaporated under reduced pressure. Drying the residue under high vacuum yielded the crude title compound (95 mg, 87%) that was used further without purification. LC-MS: tR=0.99 min.